N-(3-chloro-4-methylphenyl)-2-(11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide
• InChI: InChI=1S/C20H17ClN4O2S/c1-10-4-5-13(7-14(10)21)24-15(26)8-25-9-22-17-16-11(2)6-12(3)23-19(16)28-18(17)20(25)27/h4-7,9H,8H2,1-3H3,(H,24,26)
• InChI Key: HJFHXYMFYIVEEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC4=C3C(=CC(=N4)C)C)Cl
• Molecular Formula: C20H17ClN4O2S
• Molecular Weight: 412.9 g/mol
• CAS No.: 869466-36-4

Description

N-(3-chloro-4-methylphenyl)-2-(11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide is a useful research compound. Its molecular formula is C20H17ClN4O2S and its molecular weight is 412.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research has explored the synthesis and characterization of novel heterocyclic compounds, including thienopyrimidines, for their antimicrobial activities. These studies often involve the condensation of various aromatic aldehydes or acetamides with thienopyrimidin derivatives, leading to compounds evaluated for antibacterial and antifungal activities (Nunna et al., 2014; Kerru et al., 2019) (Nunna et al., 2014) (Kerru et al., 2019).

Antimicrobial Activity

• Several studies have investigated the antimicrobial potential of thienopyrimidine derivatives. For instance, compounds with thienopyrimidine scaffolds have shown significant antibacterial and antifungal potency against various strains, highlighting their potential as antimicrobial agents (Kerru et al., 2019) (Kerru et al., 2019).

Antitumor and Anti-inflammatory Activities

• The synthesis of thienopyrimidine derivatives has also been targeted for their antitumor activities. Compounds in this category have been evaluated against various cancer cell lines, showing promising results that warrant further investigation into their potential as anticancer agents (Hafez & El-Gazzar, 2017) (Hafez & El-Gazzar, 2017).

Antioxidant and Antitubercular Activities

• Research on pyrimidine-azitidinone analogues, which share structural similarities with the compound of interest, has demonstrated antioxidant, in vitro antimicrobial, and antitubercular activities. These findings underscore the potential pharmaceutical applications of such compounds (Chandrashekaraiah et al., 2014) (Chandrashekaraiah et al., 2014).